Cas no 17413-41-1 (Aristololactam-glucoside)

• Product Name: Aristololactam-glucoside
• CAS No: 17413-41-1
• MF: C₂₃H₂₁NO₉
• MW: 455.414147138596
• CID: 156463
• Update Time: 2024-02-29

Aristololactam-glucoside Chemical and Physical Properties

Names and Identifiers

• Benzo[f]-1,3-benzodioxolo[6,5,4-cd]indol-5(6H)-one,6-b-D-glucopyranosyl-8-methoxy-
• aristololactam-glucoside
• 6-(alpha-D-glucopyranosyl)-8-methoxy[1,3]benzodioxolo[6,5,4-cd]benzo[f]indol-5(6H)-one
• ARISTOLACTAM-N-BETA-D-GLUCOSIDE
• N-Glucosylaristololactam
• Aristololactam-β-D-glucoside
• Aristololactam I N-glucoside
• 8-Methoxy-6-β-D-glucopyranosylbenzo[f]-1,3-benzodioxolo[6,5,4-cd]indol-5(6H)-one
• 6-β-D-Glucopyranosyl-8-methoxybenzo[f]-1,3-benzodioxolo[6,5,4-cd]indole-5(6H)-one
• 2-(β-D-Glucopyranosyl)-12-methoxy-4,5-[1,3]butadieno-6,7-(methylenebisoxy)-2-azaacenaphthylene-1(2H)-one
• Aristolactam-N-beta-D-glycoside
• Benzo(f)-1,3-benzodioxolo(6,5,4-cd)indol-5(6H)-one, 6-beta-D-glucopyranosyl-8-methoxy-
• Aristololactam-glucoside

• Inchi： 1S/C23H21NO9/c1-30-13-4-2-3-9-10(13)5-12-16-11(6-14-21(17(9)16)32-8-31-14)22(29)24(12)23-20(28)19(27)18(26)15(7-25)33-23/h2-6,15,18-20,23,25-28H,7-8H2,1H3/t15-,18-,19+,20-,23+/m1/s1
• InChI Key： GIDCUQKCIZAUKW-AUJACXKFSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@H]1N1C(C2C=C3C(=C4C5C=CC=C(C=5C=C1C=24)OC)OCO3)=O)O)O)O

Computed Properties

• Exact Mass: 455.122
• Monoisotopic Mass: 455.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• XLogP3: -0.291

Experimental Properties

• Density: 1.671
• Boiling Point: 814.4°Cat760mmHg
• Flash Point: 446.3°C
• Refractive Index: 1.787

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams Aristolactams
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Aristolactams